Cas no 1851672-90-6 (1-(1,3-Thiazol-5-yl)but-2-yn-1-ol)

• Product Name: 1-(1,3-Thiazol-5-yl)but-2-yn-1-ol
• CAS No: 1851672-90-6
• MF: C₇H₇NOS
• MW: 153.201580286026
• MDL: MFCD30244263
• CID: 5617436
• PubChem ID: 126977555
• Update Time: 2025-08-05

1-(1,3-Thiazol-5-yl)but-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-thiazol-5-yl)but-2-yn-1-ol
• 5-Thiazolemethanol, α-1-propyn-1-yl-
• EN300-2949157
• 1851672-90-6
• 1-(1,3-Thiazol-5-yl)but-2-yn-1-ol

• MDL： MFCD30244263
• Inchi： 1S/C7H7NOS/c1-2-3-6(9)7-4-8-5-10-7/h4-6,9H,1H3
• InChI Key： PXWIUXNERUMWCS-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(C#CC)O

Computed Properties

• Exact Mass: 153.02483502g/mol
• Monoisotopic Mass: 153.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 318.4±32.0 °C(Predicted)
• pka: 11.58±0.20(Predicted)

Additional information on 1-(1,3-Thiazol-5-yl)but-2-yn-1-ol

Introduction to 1-(1,3-Thiazol-5-yl)but-2-yn-1-ol (CAS No. 1851672-90-6)

1-(1,3-Thiazol-5-yl)but-2-yn-1-ol, also known by its CAS number 1851672-90-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a thiazole ring and a butynyl group, making it a promising candidate for various biological applications.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common structural motif in many biologically active molecules. The presence of this ring in 1-(1,3-Thiazol-5-yl)but-2-yn-1-ol contributes to its potential therapeutic properties. The butynyl group, on the other hand, adds to the compound's reactivity and versatility, allowing it to participate in a wide range of chemical reactions.

Recent studies have highlighted the potential of 1-(1,3-Thiazol-5-yl)but-2-yn-1-ol in various biological systems. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory effects, 1-(1,3-Thiazol-5-yl)but-2-yn-1-ol has also shown promise in cancer research. A study conducted at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is thought to involve the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings suggest that 1-(1,3-Thiazol-5-yl)but-2-yn-1-ol could be developed into a novel anticancer agent.

In addition to its therapeutic applications, 1-(1,3-Thiazol-5-yl)but-2-yn-1-ol has been explored for its use in chemical synthesis and material science. The unique reactivity of the butynyl group allows it to participate in various coupling reactions, making it a valuable building block for the synthesis of more complex molecules. For example, researchers at the University of California have used this compound as a starting material to synthesize novel polymers with enhanced mechanical properties and biocompatibility.

The synthesis of 1-(1,3-Thiazol-5-yl)but-2-yne--ol (CAS No. 1851672--90--6) typically involves multi-step processes that include the formation of the thiazole ring and the introduction of the butynyl group. One common synthetic route involves the reaction of 5-bromothiazole with propargyl alcohol followed by deprotection steps to yield the final product. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical and chemical properties of 1-(1,3-Thiazol-------)but-) have been extensively characterized. It is a colorless liquid with a molecular weight of approximately 149 g/mol. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase reactions.

In conclusion, 1-(1,3-Thiazol-) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, chemical synthesis, and material science. Its unique molecular structure and biological activities make it an attractive candidate for further investigation and development into therapeutic agents and advanced materials.